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Compound of Interest |

(1'R,2'R,4'aS,55,5'R,6'S,8'aS)-
Decahydro-6'-hydroxy-5-(2-
Compound Name: hydroxyethyl)-2',5",8'a-
trimethylspiro(furan-2(3H),1'(2'H)-
naphthalene)-5,5'-dimethanol
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Audience: Researchers, scientists, and drug development professionals.

Introduction:Lagochilus inebrians, a member of the Lamiaceae family commonly known as
intoxicating mint, is a plant native to Central Asia.[1] For centuries, it has been used in
traditional medicine, primarily for its antihemorrhagic and hemostatic properties.[1] The
principal bioactive compound responsible for these effects is Lagochilin, a diterpene alcohol.
This document provides detailed protocols for the high-yield extraction and subsequent
purification of Lagochilin for research and drug development purposes. The methods described
herein are compiled from published literature to ensure reproducibility and efficiency.

Quantitative Data Summary

The yield of Lagochilin is highly dependent on the extraction method and solvent used. The
following table summarizes reported yields from various techniques.
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Reported Yield (%

Extraction Method Solvent . Reference
of dry plant weight)

Hot Solvent Extraction  Dichloroethane 3.0% [2]
Conventional Method Not Specified ~1.0% [3]
Previous Method Not Specified 0.03% [2]

Experimental Workflow Overview

The overall process for obtaining pure Lagochilin involves the preparation of the plant material,
solvent-based extraction, and purification of the resulting crude extract, primarily through

crystallization and chromatographic techniques.
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Overall Workflow for Lagochilin Isolation
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Hot Dichloroethane Extraction Protocol

Combine ground plant
material with Dichloroethane

Boil and Reflux

for 3 hours

Hot Filtration
of Extract

Cool Filtrate to
Room Temperature (24h)

Precipitated
Lagochilin Crystals

Filter and Wash Crystals
with Cold Dichloroethane

Recrystallize from
Hot Water or Acetone

Pure Lagochilin
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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